Cas no 1355197-34-0 (1-{4-[5-(1-Hydroxy-ethyl)-6-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone)

• Product Name: 1-{4-[5-(1-Hydroxy-ethyl)-6-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone
• CAS No: 1355197-34-0
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 5218081
• Update Time: 2025-10-30

1-{4-[5-(1-Hydroxy-ethyl)-6-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{4-[5-(1-Hydroxy-ethyl)-6-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone

• Inchi： 1S/C14H21N3O2/c1-10-13(11(2)18)4-5-14(15-10)17-8-6-16(7-9-17)12(3)19/h4-5,11,18H,6-9H2,1-3H3
• InChI Key： MDBVLRHOGAPVND-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC(C)=C(C(O)C)C=C2)CC1)C

Additional information on 1-{4-[5-(1-Hydroxy-ethyl)-6-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone

Comprehensive Overview of 1-{4-[5-(1-Hydroxy-ethyl)-6-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone (CAS No. 1355197-34-0)

The compound 1-{4-[5-(1-Hydroxy-ethyl)-6-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone, with the CAS number 1355197-34-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining a pyridine ring with a piperazine moiety, making it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. The 1-{4-[5-(1-Hydroxy-ethyl)-6-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone compound aligns with this trend, as its modular design allows for further derivatization to enhance bioavailability and selectivity. Its hydroxyethyl and methyl substituents contribute to its solubility profile, a critical factor in drug formulation and ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

The synthesis of CAS 1355197-34-0 typically involves multi-step organic reactions, including cross-coupling and reductive amination techniques. These methods are widely discussed in academic literature, reflecting the compound's relevance in modern medicinal chemistry. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures high purity, a prerequisite for preclinical studies. Given the rising interest in AI-driven drug design, this compound's structural data is increasingly being incorporated into machine learning models to predict novel analogs with improved efficacy.

From a commercial perspective, 1-{4-[5-(1-Hydroxy-ethyl)-6-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone is available through specialized chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its pricing and availability are influenced by factors such as scale-up challenges and intellectual property considerations. Notably, the compound's patent landscape is a frequent topic of inquiry among industry professionals, as it may impact its use in generic drug development.

Environmental and regulatory aspects of CAS 1355197-34-0 are also under scrutiny, particularly in regions with stringent REACH and FDA guidelines. While the compound is not classified as hazardous, its handling requires standard laboratory precautions to ensure occupational safety. This aligns with broader industry trends emphasizing green chemistry and sustainable synthesis practices.

In conclusion, 1-{4-[5-(1-Hydroxy-ethyl)-6-methyl-pyridin-2-yl]-piperazin-1-yl}-ethanone represents a versatile scaffold with significant potential in drug discovery. Its structural features, synthetic accessibility, and applicability to cutting-edge research areas like computational chemistry make it a compound of enduring interest. As the scientific community continues to explore its properties, this molecule is poised to play a pivotal role in the next generation of therapeutic agents.